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Compound of Interest

Compound Name: 2-Isopropoxy-5-methylaniline

Cat. No.: B7824645 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed experimental protocol for the synthesis of 2-Isopropoxy-5-
methylaniline, a valuable intermediate in pharmaceutical and chemical research. The

described three-step synthesis is a reliable method starting from the commercially available 2-

Amino-4-methylphenol.

Overall Reaction Scheme:
The synthesis proceeds in three main steps:

N-Acetylation: Protection of the amino group of 2-Amino-4-methylphenol as an acetamide.

Williamson Ether Synthesis: O-alkylation of the protected aminophenol with 2-bromopropane

to introduce the isopropoxy group.

Deprotection: Hydrolysis of the acetamide to yield the final product, 2-Isopropoxy-5-
methylaniline.

Experimental Protocols
Safety Precautions:

Always work in a well-ventilated fume hood.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b7824645?utm_src=pdf-interest
https://www.benchchem.com/product/b7824645?utm_src=pdf-body
https://www.benchchem.com/product/b7824645?utm_src=pdf-body
https://www.benchchem.com/product/b7824645?utm_src=pdf-body
https://www.benchchem.com/product/b7824645?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7824645?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat,

and chemical-resistant gloves.

Acetic anhydride is corrosive, flammable, and toxic if inhaled; handle with extreme care.[1][2]

[3][4][5]

2-Bromopropane is a flammable liquid and a suspected reproductive hazard.[6][7][8][9][10]

Dimethylformamide (DMF) is a flammable liquid and a reproductive toxin.[11][12][13][14][15]

Handle all chemicals with care and consult the relevant Safety Data Sheets (SDS) before

use.

Step 1: Synthesis of N-(2-hydroxy-5-
methylphenyl)acetamide
This procedure outlines the N-acetylation of 2-Amino-4-methylphenol to protect the amino

group.

Materials:

2-Amino-4-methylphenol

Acetic Anhydride[1][2][3][4][5]

Concentrated Hydrochloric Acid (HCl)

Sodium Acetate

Deionized Water

Ethanol (for recrystallization)

Procedure:

In a 250 mL Erlenmeyer flask, suspend 10.0 g of 2-Amino-4-methylphenol in 100 mL of

deionized water.
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While stirring, slowly add 8 mL of concentrated hydrochloric acid to dissolve the amine,

forming its hydrochloride salt.

In a separate beaker, dissolve 15 g of sodium acetate in 50 mL of deionized water.

To the stirred solution of the aminophenol hydrochloride, add 12 mL of acetic anhydride.

Immediately following the addition of acetic anhydride, add the sodium acetate solution in

one portion.

Continue to stir the mixture vigorously for 15 minutes. The N-acetylated product will begin to

precipitate.

Cool the mixture in an ice bath for 30 minutes to ensure complete precipitation.

Collect the solid product by vacuum filtration using a Büchner funnel.

Wash the filter cake with two 50 mL portions of cold deionized water.

Recrystallize the crude product from an ethanol/water mixture to obtain pure N-(2-hydroxy-5-

methylphenyl)acetamide as a crystalline solid.

Dry the purified product in a vacuum oven at 60 °C to a constant weight.

Step 2: Synthesis of N-(2-isopropoxy-5-
methylphenyl)acetamide
This step involves the Williamson ether synthesis to introduce the isopropoxy group.[16][17][18]

Materials:

N-(2-hydroxy-5-methylphenyl)acetamide (from Step 1)

Anhydrous Potassium Carbonate (K₂CO₃)[19][20][21][22][23]

2-Bromopropane[6][7][8][9][10]

Anhydrous Dimethylformamide (DMF)[11][12][13][14][15]
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Procedure:

To a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, reflux

condenser, and a nitrogen inlet, add 10.0 g of N-(2-hydroxy-5-methylphenyl)acetamide and

100 mL of anhydrous DMF.

Stir the mixture to dissolve the solid.

Add 12.5 g of anhydrous potassium carbonate to the solution.

Slowly add 9.0 mL of 2-bromopropane to the reaction mixture.

Heat the mixture to 80 °C and maintain this temperature for 12 hours under a nitrogen

atmosphere.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.

Pour the reaction mixture into 500 mL of ice-cold deionized water and stir for 30 minutes.

Collect the precipitated solid by vacuum filtration.

Wash the solid with deionized water until the filtrate is neutral.

Dry the crude N-(2-isopropoxy-5-methylphenyl)acetamide in a vacuum oven.

Step 3: Synthesis of 2-Isopropoxy-5-methylaniline
This final step is the deprotection of the acetyl group to yield the target aniline.

Materials:

N-(2-isopropoxy-5-methylphenyl)acetamide (from Step 2)

Concentrated Hydrochloric Acid (HCl)

Sodium Hydroxide (NaOH) solution (10 M)
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Diethyl Ether

Procedure:

In a 250 mL round-bottom flask, place the crude N-(2-isopropoxy-5-methylphenyl)acetamide

from the previous step.

Add 100 mL of a 3 M hydrochloric acid solution.

Heat the mixture to reflux and maintain for 4-6 hours, or until the hydrolysis is complete

(monitored by TLC).

Cool the reaction mixture to room temperature.

Carefully neutralize the acidic solution by the slow addition of 10 M sodium hydroxide

solution until the pH is approximately 10-12.

Transfer the mixture to a separatory funnel and extract the product with three 75 mL portions

of diethyl ether.

Combine the organic extracts and wash with 100 mL of brine.

Dry the organic layer over anhydrous sodium sulfate.

Filter to remove the drying agent and concentrate the filtrate under reduced pressure to

obtain the crude 2-Isopropoxy-5-methylaniline.

The crude product can be purified by vacuum distillation or column chromatography on silica

gel.

Data Presentation
The following table summarizes the quantitative data for the synthesis of 2-Isopropoxy-5-
methylaniline.
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Step
Reactan
t

Molar
Mass (
g/mol )

Amount
(g)

Moles
(mol)

Reagent
/Solvent

Amount
Theoreti
cal Yield
(g)

1

2-Amino-

4-

methylph

enol

123.15 10.0 0.081

Acetic

Anhydrid

e

12 mL 13.4

Conc.

HCl
8 mL

Sodium

Acetate
15 g

Deionize

d Water
150 mL

2

N-(2-

hydroxy-

5-

methylph

enyl)acet

amide

165.19 10.0 0.061

Potassiu

m

Carbonat

e

12.5 g 12.6

2-

Bromopr

opane

9.0 mL

DMF 100 mL

3

N-(2-

isopropo

xy-5-

methylph

enyl)acet

amide

207.27
(from

step 2)
~0.061 3 M HCl 100 mL 10.1

10 M

NaOH

As

needed
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Diethyl

Ether
225 mL

Mandatory Visualization
The following diagram illustrates the workflow for the synthesis of 2-Isopropoxy-5-
methylaniline.
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Synthesis of 2-Isopropoxy-5-methylaniline Workflow

Step 1: N-Acetylation

Step 2: Williamson Ether Synthesis

Step 3: Deprotection

2-Amino-4-methylphenol

Dissolve in HCl/H₂O

Add Acetic Anhydride
& Sodium Acetate

Precipitation & Filtration

Recrystallization

N-(2-hydroxy-5-methylphenyl)acetamide

N-(2-hydroxy-5-methylphenyl)acetamide

Dissolve in DMF

Add K₂CO₃ & 2-Bromopropane

Heat at 80°C

Precipitation in Water & Filtration

N-(2-isopropoxy-5-methylphenyl)acetamide

N-(2-isopropoxy-5-methylphenyl)acetamide

Reflux in 3M HCl

Neutralization with NaOH

Extraction with Diethyl Ether

Purification

2-Isopropoxy-5-methylaniline

Click to download full resolution via product page

Caption: Workflow for the three-step synthesis of 2-Isopropoxy-5-methylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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